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molecular formula C10H11BrO2 B1356922 Methyl 3-(2-bromophenyl)propanoate CAS No. 66191-86-4

Methyl 3-(2-bromophenyl)propanoate

Cat. No. B1356922
CAS RN: 66191-86-4
M. Wt: 243.1 g/mol
InChI Key: NIULOVGPRAJIJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09090573B2

Procedure details

Prepared according to the procedure described in Example 34, Step 1, using 3-(2-bromo-phenyl)-propionic acid and methanol.
Name
3-(2-bromo-phenyl)-propionic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-(2-Bromo-phenyl)-propionic acid methyl ester

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:8][CH2:9][C:10]([OH:12])=[O:11].[CH3:13]O>>[CH3:13][O:11][C:10](=[O:12])[CH2:9][CH2:8][C:3]1[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=1[Br:1]

Inputs

Step One
Name
3-(2-bromo-phenyl)-propionic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C=CC=C1)CCC(=O)O
Step Two
Name
methanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Prepared

Outcomes

Product
Name
3-(2-Bromo-phenyl)-propionic acid methyl ester
Type
Smiles
COC(CCC1=C(C=CC=C1)Br)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.